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Compound Name: Anticancer agent 149

Cat. No.: B12372896 Get Quote

Application Notes and Protocols for Anticancer
Agent MG149
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of the

anticancer agent MG149 in cell culture experiments. MG149 is a potent inhibitor of histone

acetyltransferases (HATs), offering a valuable tool for cancer research and drug development.

Introduction to MG149
MG149 is a small molecule inhibitor of the MYST family of histone acetyltransferases,

specifically targeting Tip60 (KAT5) and MOF (KAT8). By binding to the acetyl-CoA binding site,

MG149 prevents the transfer of acetyl groups to histone and non-histone proteins, leading to

the modulation of gene expression and cellular processes.[1][2][3] Its mechanism of action also

involves the inhibition of the p53 and NF-κB signaling pathways.[1][2] Research has indicated

that MG149 can induce apoptosis and shows synergistic anticancer effects when combined

with other agents, such as sorafenib in hepatocellular carcinoma.

Physicochemical Properties and Storage
A summary of the key physicochemical properties of MG149 is presented in the table below.
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Property Value

Molecular Formula C₂₂H₂₈O₃

Molecular Weight 340.46 g/mol

Appearance Crystalline solid

Solubility

Soluble in DMSO (up to 100 mg/mL), Ethanol

(up to 63 mg/mL), and Dimethylformamide

(DMF) (30 mg/mL). Insoluble in water.[1][2][4][5]

[6]

Storage (Powder) Store at -20°C for up to 4 years.[2][4][5]

Storage (Stock Solution)

Aliquot and store in DMSO at -80°C for up to 2

years or at -20°C for up to 1 year. Avoid

repeated freeze-thaw cycles.[4][6] Aqueous

solutions are not recommended for storage

beyond one day.[5]

IC₅₀ Values 74 µM for Tip60 and 47 µM for MOF.[1][4][6][7]

Mechanism of Action: Signaling Pathway
MG149 primarily exerts its anticancer effects by inhibiting the histone acetyltransferases Tip60

and MOF. This inhibition leads to downstream effects on key cellular pathways implicated in

cancer progression.
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Caption: MG149 inhibits Tip60 and MOF, impacting p53, NF-κB, and PI3K/AKT pathways.

Experimental Protocols
Materials and Equipment

MG149 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, DNase/RNase-free microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Vortex mixer
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Cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Cell culture flasks, plates, and other consumables

Humidified incubator (37°C, 5% CO₂)

Biological safety cabinet

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparation of MG149 Stock Solution (10
mM)

Safety First: Handle MG149 powder in a chemical fume hood or a biological safety cabinet.

Wear appropriate PPE.

Weighing: Accurately weigh the desired amount of MG149 powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh 0.3405 mg of MG149 (Molecular Weight = 340.46

g/mol ).

Dissolution: Add the appropriate volume of DMSO to the weighed MG149 powder in a sterile

microcentrifuge tube. For 1 mL of 10 mM stock, add 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly to ensure complete dissolution. Gentle warming

(e.g., in a 37°C water bath) and sonication may be required to fully dissolve the compound.

[4][6]

Sterilization: While not always necessary for DMSO stocks, if required, filter the solution

through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C.
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Protocol for Preparation of Working Solutions
Prepare working solutions by diluting the stock solution in a complete cell culture medium

immediately before use.

Thaw Stock Solution: Thaw a single aliquot of the MG149 stock solution at room

temperature.

Dilution: Serially dilute the stock solution in a complete cell culture medium to achieve the

desired final concentrations for your experiment. For example, to prepare a 100 µM working

solution from a 10 mM stock, perform a 1:100 dilution (e.g., add 10 µL of 10 mM stock to 990

µL of medium).

DMSO Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as used for the highest concentration of MG149. This is crucial to account for

any effects of the solvent on the cells.

Immediate Use: Use the freshly prepared working solutions for your cell culture experiments

promptly.

Experimental Workflow: Cell Viability Assay (MTT
Assay)
The following workflow outlines a typical cell viability assay to determine the cytotoxic effects of

MG149.
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Caption: Workflow for determining the cytotoxicity of MG149 using an MTT assay.
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General Recommendations and Troubleshooting
Cell Line Specificity: The optimal concentration of MG149 and incubation time will vary

between different cell lines. It is recommended to perform a dose-response and time-course

experiment to determine the optimal conditions for your specific cell model.

Solubility Issues: If you observe precipitation of MG149 in the cell culture medium, consider

preparing the working solutions in a medium with a lower serum concentration or using a

different solvent system if compatible with your cells. However, for most applications, dilution

of a DMSO stock into the medium is sufficient.

Compound Stability: As aqueous solutions of MG149 are not stable for long periods, always

prepare fresh working solutions from the frozen DMSO stock for each experiment.[5]

By following these detailed application notes and protocols, researchers can effectively prepare

and utilize the anticancer agent MG149 in a variety of cell culture experiments to investigate its

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["Anticancer agent 149" preparation for cell culture
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372896#anticancer-agent-149-preparation-for-cell-
culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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